(2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C26H22N2O3S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: (2Z)-2-[[4-[3-(4-methylphenoxy)propoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C26H22N2O3S/c1-18-7-11-20(12-8-18)30-15-4-16-31-21-13-9-19(10-14-21)17-24-25(29)28-23-6-3-2-5-22(23)27-26(28)32-24/h2-3,5-14,17H,4,15-16H2,1H3/b24-17-
• InChI Key: RBHAGECMMAMVDH-ULJHMMPZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3
• SMILES: CC1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3

Description

(2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound that has gained attention due to its potential use in scientific research. The compound belongs to the thiazolo-benzimidazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have reported that (2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has various biochemical and physiological effects. The compound has been found to exhibit antioxidant and anti-inflammatory effects, which may be beneficial in treating certain diseases. It has also been found to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its potential use in treating various diseases. The compound has also been found to be relatively stable and easy to synthesize. However, one of the limitations of using the compound is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of (2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. Some of these include further studies on the compound's mechanism of action, its potential use in treating neurodegenerative diseases, and its use in combination with other drugs for enhanced therapeutic effects. Additionally, studies can be conducted to investigate the compound's potential use in treating other diseases such as diabetes and cardiovascular diseases.
Conclusion:
(2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound that has potential applications in scientific research. The compound has been found to exhibit various biochemical and physiological effects and has been studied for its potential use in treating various diseases. Further studies are needed to fully understand the compound's mechanism of action and to explore its potential use in treating other diseases.

Synthesis Methods

The synthesis of (2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been reported in the literature using different methods. One of the methods involves the reaction of 2-mercapto benzimidazole with 4-bromoanisole in the presence of potassium carbonate. The resulting product is then reacted with 3-bromopropyl-4-methylphenol to obtain the desired compound.

Scientific Research Applications

(2Z)-2-{4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to have potential applications in scientific research. The compound has been studied for its antimicrobial, anticancer, and anti-inflammatory properties. It has also been found to exhibit neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases.